Cas no 1785153-78-7 (3-Bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole)

3-Bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole is a heterocyclic compound featuring a brominated 1,2,4-triazole core substituted with a 2-fluoroethyl group at the 1-position. This structure combines the reactivity of the bromo substituent with the enhanced lipophilicity and metabolic stability conferred by the fluoroethyl moiety. The compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting enzyme inhibition or receptor modulation. Its electron-withdrawing fluorine atom improves binding affinity in certain pharmacophores, while the triazole scaffold offers stability and synthetic flexibility. The bromine atom enables further functionalization via cross-coupling reactions, making it valuable for structure-activity relationship (SAR) studies in drug discovery.

3-Bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole structure

1785153-78-7 structure

Product Name:3-Bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole

CAS No:1785153-78-7

MF:C₄H₅BrFN₃

MW:194.005002737045

CID:6542760

PubChem ID:84665186

Update Time:2025-07-02

3-Bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole
- EN300-7146331
- 1785153-78-7
- Inchi： 1S/C4H5BrFN3/c5-4-7-3-9(8-4)2-1-6/h3H,1-2H2
- InChI Key： GDTFXNPEQYSIEZ-UHFFFAOYSA-N
- SMILES： BrC1N=CN(CCF)N=1

Computed Properties

Exact Mass: 192.96509g/mol
Monoisotopic Mass: 192.96509g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 91.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 30.7Å²

3-Bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7146331-0.05g	3-bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole	1785153-78-7	95%	0.05g	$229.0	2023-05-25
Enamine	EN300-7146331-0.1g	3-bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole	1785153-78-7	95%	0.1g	$342.0	2023-05-25
Enamine	EN300-7146331-0.25g	3-bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole	1785153-78-7	95%	0.25g	$487.0	2023-05-25
Enamine	EN300-7146331-0.5g	3-bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole	1785153-78-7	95%	0.5g	$768.0	2023-05-25
Enamine	EN300-7146331-1.0g	3-bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole	1785153-78-7	95%	1g	$986.0	2023-05-25
Enamine	EN300-7146331-2.5g	3-bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole	1785153-78-7	95%	2.5g	$1931.0	2023-05-25
Enamine	EN300-7146331-5.0g	3-bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole	1785153-78-7	95%	5g	$2858.0	2023-05-25
Enamine	EN300-7146331-10.0g	3-bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole	1785153-78-7	95%	10g	$4236.0	2023-05-25
1PlusChem	1P028AUX-1g	3-bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole	1785153-78-7	95%	1g	$1281.00	2023-12-20
1PlusChem	1P028AUX-2.5g	3-bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole	1785153-78-7	95%	2.5g	$2449.00	2023-12-20

3-Bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole Related Literature

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Additional information on 3-Bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole

Comprehensive Overview of 3-Bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole (CAS No. 1785153-78-7)

3-Bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole (CAS No. 1785153-78-7) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This 1,2,4-triazole derivative is characterized by its unique molecular structure, which combines a bromo substituent with a fluoroethyl group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

The compound's CAS number 1785153-78-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its molecular formula, C₄H₆BrFN₃, highlights the presence of bromine and fluorine, elements known to enhance the bioactivity and stability of organic molecules. This has led to a surge in searches for "3-Bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole synthesis" and "applications of fluorinated triazoles," reflecting its growing relevance in R&D.

In the context of current trends, the rise of AI-driven drug discovery has further amplified interest in compounds like 3-Bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole. Computational models often prioritize fluorinated scaffolds due to their favorable pharmacokinetic properties, aligning with queries such as "how to optimize triazole derivatives for drug design." Additionally, the compound's potential role in crop protection chemicals has sparked discussions in agrochemical forums, addressing concerns about sustainable pest control.

From a synthetic perspective, the bromo-fluoroethyl triazole structure offers multiple sites for functionalization, enabling the creation of diverse analogs. This flexibility is frequently explored in patents and publications, with keywords like "modification of 1,2,4-triazole cores" trending in chemical literature. Environmental considerations also play a role, as researchers investigate "green chemistry approaches for halogenated triazoles" to minimize ecological impact.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing CAS 1785153-78-7, ensuring purity and consistency in batch production. Quality control remains a top priority, as evidenced by frequent searches for "analytical methods for fluorinated heterocycles." The compound's stability under various conditions is another area of focus, particularly for industrial-scale applications.

In summary, 3-Bromo-1-(2-fluoroethyl)-1H-1,2,4-triazole represents a compelling case study in the intersection of medicinal chemistry and material science. Its dual functionality—bridging therapeutic and agricultural innovation—positions it as a key player in next-generation chemical research. As the scientific community continues to explore its potential, this compound is poised to address pressing challenges in health and sustainability.